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Introduction

Dinotefuran is a third-generation neonicotinoid insecticide, distinguished by its unique furanic

structure, which lacks the chlorinated aromatic heterocyclic ring common to earlier

neonicotinoids. It functions as a potent agonist of insect nicotinic acetylcholine receptors

(nAChRs), leading to rapid and effective control of a broad spectrum of insect pests.[1] Despite

its high efficacy in target species, toxicological studies have demonstrated a low toxicity profile

in mammals.[2][3] This is primarily attributed to its weak interaction with mammalian nAChR

subtypes. This technical guide provides a comprehensive overview of the toxicological profile of

dinotefuran in mammalian species, synthesizing data from a wide range of studies. It is

intended for researchers, scientists, and professionals in drug development and toxicology,

offering detailed data summaries, experimental methodologies, and visual representations of

key pathways and processes.

Mechanism of Action
The primary mode of action for dinotefuran involves its interaction with nicotinic acetylcholine

receptors (nAChRs), which are crucial for synaptic transmission in the insect central nervous

system.[4] In mammals, the main target of toxicity is also the nervous system, but effects are

typically observed only at high doses.[5][6]
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Low to Moderate Doses: At these levels, dinotefuran activates nAChRs, mimicking the

effect of the endogenous neurotransmitter acetylcholine. This causes a stimulation of the

peripheral nervous system.[5]

High Doses: High concentrations of dinotefuran can lead to overstimulation of the nAChRs.

This sustained activation maintains the cation channels in an open state, which blocks the

propagation of the action potential, leading to paralysis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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